Cas no 1805568-69-7 (Ethyl 2-bromopyrimidine-5-carboxylate)

• Product Name: Ethyl 2-bromopyrimidine-5-carboxylate
• CAS No: 1805568-69-7
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4772797
• PubChem ID: 19962208
• Update Time: 2026-02-26

Ethyl 2-bromopyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromopyrimidine-5-carboxylate
• AK672475
• SB60643
• MFCD28746631
• D83950
• 1805568-69-7
• CS-0162995
• AKOS030624128
• SY316358
• BS-16294
• SCHEMBL8884857
• ethyl2-bromopyrimidine-5-carboxylate
• Ethyl 2-bromopyrimidine-5-carboxylate

• Inchi： 1S/C7H7BrN2O2/c1-2-12-6(11)5-3-9-7(8)10-4-5/h3-4H,2H2,1H3
• InChI Key： UAHCQFHFHCFRKN-UHFFFAOYSA-N
• SMILES： BrC1=NC=C(C=N1)C(=O)OCC

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.1

Additional information on Ethyl 2-bromopyrimidine-5-carboxylate

Ethyl 2-bromopyrimidine-5-carboxylate: A Comprehensive Overview

Ethyl 2-bromopyrimidine-5-carboxylate, with the CAS number 1805568-69-7, is a significant compound in the field of organic chemistry, particularly within the realm of pyrimidine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a pyrimidine ring system with a bromine atom at the 2-position and an ethyl ester group at the 5-position, making it a versatile building block for further chemical modifications.

The pyrimidine ring system is a fundamental structure in many bioactive compounds, including nucleosides and anticancer agents. The substitution pattern of Ethyl 2-bromopyrimidine-5-carboxylate positions it as a valuable intermediate for synthesizing more complex molecules. Recent studies have highlighted its role in the development of antiviral agents and anticancer drugs, where the bromine atom serves as an electrophilic site for further functionalization.

One of the most notable advancements in the synthesis of Ethyl 2-bromopyrimidine-5-carboxylate involves the use of microwave-assisted reactions, which have significantly improved reaction efficiency and yield. This method has been extensively documented in recent literature, emphasizing its suitability for large-scale production. Additionally, researchers have explored the use of this compound as a precursor for brominated heterocycles, which are critical components in modern pharmaceuticals.

In terms of physical properties, Ethyl 2-bromopyrimidine-5-carboxylate exhibits a melting point of approximately 130°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These characteristics make it ideal for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent research has focused on the biological activity of Ethyl 2-bromopyrimidine-5-carboxylate derivatives. For instance, studies have demonstrated that certain analogs exhibit potent antiproliferative activity against cancer cell lines, suggesting their potential as leads for anticancer drug development. Furthermore, this compound has been utilized in the synthesis of RNA polymerase inhibitors, which are crucial for combating viral infections.

The versatility of Ethyl 2-bromopyrimidine-5-carboxylate extends to its application in materials science. By incorporating this compound into polymer matrices, researchers have developed novel materials with enhanced thermal stability and mechanical properties. These findings underscore its potential beyond traditional pharmaceutical applications.

In conclusion, Ethyl 2-bromopyrimidine-5-carboxylate stands as a pivotal compound in contemporary organic chemistry. Its unique structure, coupled with recent advancements in synthesis and application, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new facets of its utility, this compound is poised to make significant contributions to various scientific disciplines.